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Compound of Interest

Compound Name: Tetradecyl methane sulfonate

Cat. No.: B3044311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetradecyl methanesulfonate (CAS No. 6222-16-8), also known as myristyl methanesulfonate,

is a chemical compound belonging to the family of alkyl methanesulfonates. While specific

research applications and detailed biological evaluations of tetradecyl methanesulfonate are

not extensively documented in publicly available literature, this technical guide consolidates the

existing physicochemical data, outlines a general synthesis protocol, and discusses potential

areas of application based on the characteristics of analogous long-chain alkyl sulfonates. This

document aims to serve as a foundational resource for researchers interested in the potential

utility of this molecule in various scientific and drug development contexts.

Chemical and Physical Properties
Tetradecyl methanesulfonate is the ester of tetradecanol (a 14-carbon fatty alcohol) and

methanesulfonic acid. Its long alkyl chain imparts significant lipophilicity. The following table

summarizes its key physicochemical properties gathered from various chemical data sources.
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Property Value Source

CAS Number 6222-16-8 [1]

Molecular Formula C₁₅H₃₂O₃S [1]

Molecular Weight 292.48 g/mol [1]

IUPAC Name tetradecyl methanesulfonate N/A

Synonyms

Myristyl methanesulfonate, 1-

Tetradecanol

methanesulfonate

[1]

Physical State Solid N/A

Purity
>99% (as offered by

commercial suppliers)
[1]

Storage Conditions Freezer (-20°C) N/A

Note: Some properties like boiling point, flash point, and density are reported for similar

compounds but could not be definitively verified for tetradecyl methanesulfonate specifically

and are therefore omitted.

Synthesis
The primary route for the synthesis of tetradecyl methanesulfonate is the reaction of 1-

tetradecanol with methanesulfonyl chloride.[2] This is a standard esterification reaction where

the hydroxyl group of the alcohol attacks the sulfonyl chloride, leading to the formation of the

methanesulfonate ester and hydrochloric acid as a byproduct. A base, such as pyridine or

triethylamine, is typically used to neutralize the HCl formed during the reaction.

Experimental Protocol: General Synthesis of Tetradecyl
Methanesulfonate
Materials:

1-Tetradecanol
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Methanesulfonyl chloride

Anhydrous dichloromethane (or another suitable aprotic solvent)

Triethylamine (or pyridine)

Deionized water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 1-tetradecanol in anhydrous dichloromethane. Cool the solution to 0°C

using an ice bath.

Addition of Base: Add triethylamine to the solution with stirring.

Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride dropwise to the

cooled solution. The reaction is exothermic, and the temperature should be maintained at or

below 0°C during the addition.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated sodium bicarbonate solution, deionized water, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent in vacuo using a rotary evaporator.

Purification: The crude product can be purified by silica gel column chromatography using a

suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure tetradecyl

methanesulfonate.

Characterization: The final product should be characterized by analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Infrared (IR)

spectroscopy to confirm its structure and purity.
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Click to download full resolution via product page

Caption: General workflow for the synthesis of tetradecyl methanesulfonate.

Potential Applications and Research Directions
While specific biological activities for tetradecyl methanesulfonate are not well-documented, its

chemical structure suggests potential applications in several areas of research and

development, particularly in drug delivery and as a synthetic intermediate.

Role in Drug Delivery Systems
The amphiphilic nature of tetradecyl methanesulfonate, with its long lipophilic alkyl chain and a

polar methanesulfonate headgroup, makes it a candidate for use in the formulation of drug

delivery systems. Such molecules can self-assemble into structures like micelles or liposomes,

which can encapsulate poorly water-soluble drugs, enhancing their stability, solubility, and

bioavailability.
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Caption: Conceptual model of tetradecyl methanesulfonate in a drug delivery system.
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Synthetic Intermediate
Alkyl methanesulfonates are known to be good leaving groups in nucleophilic substitution

reactions. Therefore, tetradecyl methanesulfonate could serve as a useful intermediate in

organic synthesis for the introduction of the 14-carbon tetradecyl group onto various

substrates.

Analytical Methods
The analysis of tetradecyl methanesulfonate would likely employ standard chromatographic

and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): Given its volatility, GC-MS could be a

suitable method for the identification and quantification of tetradecyl methanesulfonate.[3]

High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a mass

spectrometric detector (LC-MS), could also be used for its analysis, especially in complex

matrices.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for the

structural elucidation and confirmation of synthesis.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups, such as the S=O stretching of the sulfonate group.

Safety and Handling
Specific toxicology data for tetradecyl methanesulfonate is not readily available. However,

many alkyl methanesulfonates are known to be alkylating agents and should be handled with

caution. It is recommended to handle this compound in a well-ventilated fume hood and to use

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. For detailed safety information, it is advisable to consult the Safety Data Sheet (SDS)

from the supplier.

Conclusion
Tetradecyl methanesulfonate (CAS No. 6222-16-8) is a long-chain alkyl methanesulfonate with

defined physicochemical properties. While its biological activity and specific applications in drug
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development are yet to be thoroughly explored, its chemical nature suggests potential as a

component in drug delivery formulations and as a synthetic intermediate. Further research is

warranted to fully elucidate the potential of this molecule. This guide provides a starting point

for researchers by consolidating the available information and outlining standard

methodologies for its synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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